Cas no 477186-36-0 ((2Z)-2-4-(3-methoxyphenyl)-1,3-thiazol-2-yl-3-{2-(propan-2-yl)phenylamino}prop-2-enenitrile)

• Product Name: (2Z)-2-4-(3-methoxyphenyl)-1,3-thiazol-2-yl-3-{2-(propan-2-yl)phenylamino}prop-2-enenitrile
• CAS No: 477186-36-0
• MF: C₂₂H₂₁N₃OS
• MW: 375.48664355278
• CID: 6221538
• PubChem ID: 7087872
• Update Time: 2025-07-23

(2Z)-2-4-(3-methoxyphenyl)-1,3-thiazol-2-yl-3-{2-(propan-2-yl)phenylamino}prop-2-enenitrile Chemical and Physical Properties

Names and Identifiers

• (2Z)-2-4-(3-methoxyphenyl)-1,3-thiazol-2-yl-3-{2-(propan-2-yl)phenylamino}prop-2-enenitrile
• (Z)-3-((2-isopropylphenyl)amino)-2-(4-(3-methoxyphenyl)thiazol-2-yl)acrylonitrile
• F0760-1757
• (2Z)-2-[4-(3-methoxyphenyl)-1,3-thiazol-2-yl]-3-{[2-(propan-2-yl)phenyl]amino}prop-2-enenitrile
• AKOS024599204
• (Z)-2-[4-(3-methoxyphenyl)-1,3-thiazol-2-yl]-3-(2-propan-2-ylanilino)prop-2-enenitrile
• 477186-36-0

• Inchi： 1S/C22H21N3OS/c1-15(2)19-9-4-5-10-20(19)24-13-17(12-23)22-25-21(14-27-22)16-7-6-8-18(11-16)26-3/h4-11,13-15,24H,1-3H3/b17-13-
• InChI Key： UUCXLZVKWSLGDK-LGMDPLHJSA-N
• SMILES： S1C=C(C2C=CC=C(C=2)OC)N=C1/C(/C#N)=C\NC1C=CC=CC=1C(C)C

Computed Properties

• Exact Mass: 375.14053348g/mol
• Monoisotopic Mass: 375.14053348g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 27
• Rotatable Bond Count: 6
• Complexity: 555
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.8
• Topological Polar Surface Area: 86.2Ų

Additional information on (2Z)-2-4-(3-methoxyphenyl)-1,3-thiazol-2-yl-3-{2-(propan-2-yl)phenylamino}prop-2-enenitrile

Chemical Profile of (2Z)-2-4-(3-methoxyphenyl)-1,3-thiazol-2-yl-3-{2-(propan-2-yl)phenylamino}prop-2-enenitrile (CAS No. 477186-36-0)

The compound (2Z)-2-4-(3-methoxyphenyl)-1,3-thiazol-2-yl-3-{2-(propan-2-yl)phenylamino}prop-2-enenitrile, identified by its CAS number 477186-36-0, represents a fascinating molecule in the realm of chemical biology and pharmaceutical research. This heterocyclic nitrile features a complex structural framework that integrates several pharmacophoric elements, making it a promising candidate for further exploration in drug discovery and therapeutic development. The presence of a thiazole core, combined with aromatic and aliphatic substituents, suggests potential interactions with biological targets that could be exploited for medicinal applications.

In recent years, the investigation of thiazole derivatives has garnered significant attention due to their diverse biological activities. Thiazole scaffolds are known to exhibit antimicrobial, anti-inflammatory, and anticancer properties, among others. The specific arrangement of functional groups in (2Z)-2-4-(3-methoxyphenyl)-1,3-thiazol-2-yl-3-{2-(propan-2-yl)phenylamino}prop-2-enenitrile may contribute to its unique pharmacological profile. The 3-methoxyphenyl moiety and the propan-2-yl group appended to the thiazole ring could modulate the compound's solubility, bioavailability, and binding affinity to biological targets.

The nitrile group at the propenene position introduces a polar moiety that can enhance interactions with polar residues in protein binding pockets. This feature is particularly relevant in the context of drug design, where optimizing hydrogen bonding and hydrophobic interactions is crucial for achieving high affinity and selectivity. Additionally, the trans configuration of the double bond in the propenene chain ((2Z)) may influence the compound's conformational flexibility and thereby affect its biological activity.

Current research in medicinal chemistry emphasizes the development of multifunctional compounds that can address multiple targets or modulate complex signaling pathways. The structural complexity of (2Z)-2-4-(3-methoxyphenyl)-1,3-thiazol-2-yl-3-{2-(propan-2-yl)phenylamino}prop-2-enenitrile aligns well with this trend. By integrating various pharmacophoric elements into a single molecular framework, this compound has the potential to exhibit synergistic effects that could enhance its therapeutic efficacy.

Computational modeling and molecular docking studies have become indispensable tools in modern drug discovery. These approaches allow researchers to predict the binding modes of small molecules to biological targets with high precision. For instance, virtual screening experiments could be performed to identify potential binding interactions between (2Z)-2-4-(3-methoxyphenyl)-1,3-thiazol-2-yl-3-{2-(propan-2-y l)phenylamino}propen enitrile and key proteins involved in diseases such as cancer or inflammation. Such studies could provide valuable insights into the compound's mechanism of action and guide further optimization efforts.

Experimental validation is another critical step in assessing the potential of this compound as a lead molecule. In vitro assays could be designed to evaluate its activity against relevant biological targets, while cell-based models could provide insights into its cytotoxicity and efficacy in a more physiological context. Additionally, preclinical studies would be necessary to assess its pharmacokinetic properties, including absorption, distribution, metabolism, excretion (ADME), and potential toxicity.

The integration of advanced synthetic methodologies has also played a pivotal role in the development of novel heterocyclic compounds like this one. Techniques such as transition-metal-catalyzed cross-coupling reactions and organometallic chemistry have enabled the efficient construction of complex molecular architectures. These methods not only facilitate the synthesis of intricate structures but also allow for modular modifications that can fine-tune the pharmacological properties of interest.

In conclusion, (2Z)-2-4-(3-methoxyphenyl)-1,3-thiazol - ilyl - 3 - { 2 - ( propan - 22 yl ) phen ylamino } prop - 22 enenitrile (CAS No. 47718636) represents a structurally intriguing molecule with potential applications in pharmaceutical research. Its unique combination of pharmacophoric elements positions it as a promising candidate for further exploration in drug discovery efforts aimed at addressing various therapeutic challenges.